Cas no 898770-37-1 (2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone)

• Product Name: 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-37-1
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03842029
• CID: 1946197
• PubChem ID: 24724803
• Update Time: 2025-06-08

2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-3'-PYRROLIDINOMETHYL BENZOPHENONE
• (2,4-dimethylphenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• 2,4-BIS-DIFLUOROMETHOXY-BENZOIC ACID
• 2,4-DIMETHYL-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• (2,4-Dimethylphenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016020483
• 2,4-dimethyl-3'-pyrrolidinomethylbenzophenone
• DTXSID10643200
• MFCD03842029
• 898770-37-1
• 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842029
• Inchi： 1S/C20H23NO/c1-15-8-9-19(16(2)12-15)20(22)18-7-5-6-17(13-18)14-21-10-3-4-11-21/h5-9,12-13H,3-4,10-11,14H2,1-2H3
• InChI Key： NWYZMTPXOFKYNV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 293.17800
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.06810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone

Introduction to 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-37-1)

2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone, identified by the chemical identifier CAS No. 898770-37-1, is a compound of significant interest in the field of pharmaceutical chemistry and material science. This molecule, characterized by its benzophenone core and pyrrolidinomethyl substituent, has garnered attention due to its potential applications in various biochemical and synthetic pathways. The structural uniqueness of this compound lies in the interplay between its aromatic and heterocyclic components, which contribute to its diverse chemical properties and reactivity.

The benzophenone moiety is a well-documented pharmacophore in medicinal chemistry, known for its UV absorbent properties and role in photodynamic therapy. In contrast, the pyrrolidinomethyl group introduces a nitrogen-rich heterocycle that can enhance solubility and metabolic stability, making it a valuable candidate for drug development. The 2,4-dimethyl substitution pattern further modulates the electronic distribution of the molecule, influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions of 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone. Molecular docking studies have revealed its potential binding affinity to enzymes involved in metabolic pathways, suggesting applications in drug discovery. For instance, preliminary simulations indicate that this compound may interact with cytochrome P450 enzymes, which are pivotal in drug metabolism. Such insights are crucial for designing molecules with improved pharmacokinetic profiles.

In the realm of material science, 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone has shown promise as a precursor in the synthesis of advanced polymers and photoactive materials. Its ability to undergo cross-linking reactions under controlled conditions makes it suitable for developing novel coatings and adhesives with enhanced durability. Additionally, the compound’s photophysical properties have been explored for applications in organic electronics, where benzophenone derivatives are increasingly utilized due to their efficient light absorption capabilities.

The synthesis of 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the pyrrolidinomethyl group via reductive amination followed by Friedel-Crafts acylation to introduce the dimethylbenzophenone moiety. These synthetic routes underscore the compound’s versatility as a building block for more complex molecules.

From a biochemical perspective, researchers have been investigating the potential role of 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone as an intermediate in natural product biosynthesis. Comparative genomic studies have identified homologous genes in microbial genomes that encode enzymes capable of metabolizing structurally similar compounds. This finding opens avenues for biotechnological applications, such as engineered microbes that could produce analogs of this compound for therapeutic use.

The regulatory landscape for compounds like 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone is continually evolving to address emerging scientific discoveries. Manufacturers and researchers must adhere to stringent guidelines to ensure safety and efficacy in both laboratory and industrial settings. Collaborative efforts between academia and industry are essential to streamline processes and accelerate the translation of laboratory findings into practical applications.

Future research directions for 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone include exploring its role in targeted drug delivery systems. Nanotechnology-based platforms have shown promise in enhancing the bioavailability of therapeutic agents by leveraging molecular carriers that can protect and release compounds at specific sites within the body. The unique structural features of this compound make it an attractive candidate for such innovative approaches.

Moreover, environmental considerations play a critical role in the development and application of 2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone. Sustainable synthetic methods are being prioritized to minimize waste and reduce energy consumption during production processes. Green chemistry principles are being integrated into laboratory protocols to ensure that advancements in pharmaceutical chemistry align with ecological responsibilities.

In conclusion,2,4-Dimethyl-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-37-1) represents a fascinating compound with broad implications across multiple scientific disciplines. Its structural features offer unique opportunities for innovation in drug design、material science，and biotechnology。As research progresses，the full potential of this molecule is expected to be realized，leading to groundbreaking advancements that benefit society at large.